N-(4-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-(4-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C15H11BrN2O2/c1-9-2-7-13-12(17-9)8-14(20-13)15(19)18-11-5-3-10(16)4-6-11/h2-8H,1H3,(H,18,19)
• InChI Key: IGNVPXOLJDQTTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol

Description

“N-(4-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide” is a compound that belongs to a class of molecules known as pyridine derivatives. Pyridine derivatives are known for their diverse biological activities and are an essential core in the chemical structure of a variety of approved drugs.

Synthesis Analysis

The synthesis of similar pyridine derivatives involves the reaction of 4-bromo acetophenone and vetraldehyde (3,4-dimethoxy benzaldehyde) in ethanol and sodium hydroxide solution. This affords the corresponding chalcone which is used as a precursor to prepare a new series of pyridine derivatives. The treatment of the latter chalcone with 2-cyanothioacetamide affords the corresponding pyridinethione which is used as a precursor to synthesize the targeted thienopyridine derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed chemically by their preparations with other pathways and their spectral data. For instance, the structure of “3-amino-6-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-N-phenylthieno[2,3-b]pyridine-2-carboxamide” was confirmed by its IR spectrum.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of 4-bromo acetophenone and vetraldehyde in ethanol and sodium hydroxide solution. This reaction affords the corresponding chalcone which is then treated with 2-cyanothioacetamide to afford the corresponding pyridinethione.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by their spectral data. For instance, “3-amino-6-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-N-phenylthieno[2,3-b]pyridine-2-carboxamide” is a yellow solid with a melting point of 230–232 °C.

Scientific Research Applications

Anticancer Properties

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Antibacterial Activity

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Optical Properties

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Biologically Active Derivatives

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Coordination Chemistry

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Crystal Structure Determination

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Mechanism of Action

While the exact mechanism of action of “N-(4-bromophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide” is not specified in the retrieved papers, similar compounds have shown antimicrobial activity against microbial strains E. coli, B. mycoides and C. albicans.